Cas no 39843-61-3 (1-(2,5-dimethoxyphenyl)pyrrole-2-carbonitrile)

• Product Name: 1-(2,5-dimethoxyphenyl)pyrrole-2-carbonitrile
• CAS No: 39843-61-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 924966
• PubChem ID: 302181
• Update Time: 2025-04-19

1-(2,5-dimethoxyphenyl)pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)pyrrole-2-carbonitrile
• 39843-61-3
• NSC184851
• DTXSID20306995
• NSC-184851

• Inchi： 1S/C13H12N2O2/c1-16-11-5-6-13(17-2)12(8-11)15-7-3-4-10(15)9-14/h3-8H,1-2H3
• InChI Key： SGNWRSBWQCZLHW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1C=CC=C1C#N)OC

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.2Ų

Experimental Properties

• PSA: 47.18